Cas no 2213405-42-4 (3-(3,5-Dimethylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3,5-Dimethylphenyl)-2-methoxypropanoic acid
• CAS No: 2213405-42-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5781581
• PubChem ID: 133237876
• Update Time: 2023-11-15

3-(3,5-Dimethylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1820491
• 3-(3,5-dimethylphenyl)-2-methoxypropanoic acid
• 2213405-42-4
• 3-(3,5-Dimethylphenyl)-2-methoxypropanoic acid

• Inchi： 1S/C12H16O3/c1-8-4-9(2)6-10(5-8)7-11(15-3)12(13)14/h4-6,11H,7H2,1-3H3,(H,13,14)
• InChI Key： URYICLSSRQVEII-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų